5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde
Overview
Description
5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde is a compound that contains a trifluoromethyl group. The trifluoromethyl group is a functional group that has the formula -CF3 . Compounds with this group are a subclass of the organofluorines . The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine .
Synthesis Analysis
A metal-free approach for the synthesis of 5-trifluoromethyl-1,2,4-triazoles via I2-mediated [4+1] annulation of readily available trifluoroacetimidohydrazides and methyl ketones has been achieved . Another method involves a metal-, azide- and CF3-reagent free approach for the synthesis of 5-trifluoromethyl-1,2,3-triazoles via base-mediated cascade annulation of diazo compounds with trifluoroacetimidoyl chlorides .Molecular Structure Analysis
The trifluoromethyl group has unique physicochemical properties due to the combination of the unique characteristics of the fluorine atom and the pyridine moiety . The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group .Chemical Reactions Analysis
Trifluoromethylation reactions involve an electrophile and the CF3 anion, while the electrophilic trifluoromethylation reaction involves a nucleophile and the CF3 cation . These studies explore boronic acids, C–H bonds, and P–H bonds as novel nucleophiles in transition-metal-mediated or -catalyzed cross-coupling reactions with CF3SiMe3 .Physical And Chemical Properties Analysis
The trifluoromethyl group has unique physicochemical properties due to the combination of the unique characteristics of the fluorine atom and the pyridine moiety . The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group .Mechanism of Action
The mechanism of action of 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde is not fully understood. However, it is believed that the trifluoromethyl group on the molecule can act as a proton acceptor, allowing it to interact with other molecules and form complexes. Additionally, the presence of the triazole ring is believed to influence the reactivity of the molecule, allowing for the formation of various different complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been observed that this compound can act as an inhibitor of certain enzymes, including cytochrome P450 enzymes and proteases. Additionally, this compound has been found to have an effect on the expression of certain genes, including those involved in cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde has several advantages when used in laboratory experiments. It is relatively easy to synthesize, and it is a relatively stable compound. Additionally, it is non-toxic and has a low melting point, making it easy to handle in the laboratory. However, there are also some limitations to using this compound in laboratory experiments. It is not very soluble in water, and it can be difficult to purify due to its high reactivity.
Future Directions
The potential future directions for research involving 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde are numerous. It could be used in the development of new drugs and other biologically active compounds, as well as in the synthesis of materials for use in biomedical applications. Additionally, further research could be conducted to explore the biochemical and physiological effects of this compound, as well as its potential applications in various fields. Finally, further research could be conducted to explore the mechanism of action of this compound and its potential use as a catalyst or ligand in various reactions.
Synthesis Methods
5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde can be synthesized using a variety of methods, including the Wittig reaction and the Ugi reaction. The Wittig reaction involves the reaction of an alkyl halide with a phosphonium salt to form an alkyl phosphonium salt, which is then treated with a base to form the desired product. The Ugi reaction is a multicomponent reaction involving the reaction of an aldehyde, an amine, and an isocyanide to form the desired product. Both of these methods are commonly used for the synthesis of this compound and have been found to be effective and efficient.
Scientific Research Applications
5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde has been used in a variety of scientific research applications, including as a precursor for the synthesis of other compounds, as a catalyst for the synthesis of peptides, and as a ligand for the study of protein-ligand interactions. This compound has also been used in the synthesis of drugs and other biologically active compounds, as well as in the synthesis of dyes and other materials.
Safety and Hazards
The safety data sheet for a related compound, 3-Methoxy-5-(trifluoromethyl)phenylboronic acid, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde involves the reaction of 5-amino-1,2,4-triazole with trifluoroacetaldehyde in the presence of a suitable oxidizing agent to yield the desired product.", "Starting Materials": [ "5-amino-1,2,4-triazole", "trifluoroacetaldehyde", "oxidizing agent" ], "Reaction": [ "To a solution of 5-amino-1,2,4-triazole in a suitable solvent, add trifluoroacetaldehyde.", "Add an oxidizing agent to the reaction mixture and stir at a suitable temperature for a suitable time.", "Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
| 944906-25-6 | |
Molecular Formula |
C4H2F3N3O |
Molecular Weight |
165.07 g/mol |
IUPAC Name |
5-(trifluoromethyl)-1H-1,2,4-triazole-3-carbaldehyde |
InChI |
InChI=1S/C4H2F3N3O/c5-4(6,7)3-8-2(1-11)9-10-3/h1H,(H,8,9,10) |
InChI Key |
JFKOOQUKAXXRON-UHFFFAOYSA-N |
Canonical SMILES |
C(=O)C1=NNC(=N1)C(F)(F)F |
Purity |
90 |
Origin of Product |
United States |
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